Cas no 98556-27-5 (2-(2,4,6-Tribromophenyl)acetonitrile)

2-(2,4,6-Tribromophenyl)acetonitrile structure
98556-27-5 structure
Product Name:2-(2,4,6-Tribromophenyl)acetonitrile
CAS No:98556-27-5
MF:C8H4Br3N
MW:353.836059570313
CID:1095396
PubChem ID:12249844
Update Time:2025-04-20

2-(2,4,6-Tribromophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(2,4,6-Tribromophenyl)acetonitrile
    • 98556-27-5
    • 2,4,6-tribromophenylacetonitrile
    • Inchi: 1S/C8H4Br3N/c9-5-3-7(10)6(1-2-12)8(11)4-5/h3-4H,1H2
    • InChI Key: UDWVHCZATQCGOQ-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(C=1CC#N)Br)Br

Computed Properties

  • Exact Mass: 352.78734g/mol
  • Monoisotopic Mass: 350.78939g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 23.8Ų

2-(2,4,6-Tribromophenyl)acetonitrile Pricemore >>

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